Cas no 57169-44-5 (1,1,4,4-Tetraphenylpent-2-yn-1-ol)

• Product Name: 1,1,4,4-Tetraphenylpent-2-yn-1-ol
• CAS No: 57169-44-5
• MF: C₂₉H₂₄O
• MW: 388.500267982483
• CID: 1093513
• PubChem ID: 12233864
• Update Time: 2025-04-24

1,1,4,4-Tetraphenylpent-2-yn-1-ol Chemical and Physical Properties

Names and Identifiers

• 1,1,4,4-Tetraphenylpent-2-yn-1-ol
• 57169-44-5

• Inchi： 1S/C29H24O/c1-28(24-14-6-2-7-15-24,25-16-8-3-9-17-25)22-23-29(30,26-18-10-4-11-19-26)27-20-12-5-13-21-27/h2-21,30H,1H3
• InChI Key： HDJRSRHDONLMCI-UHFFFAOYSA-N
• SMILES： OC(C#CC(C)(C1C=CC=CC=1)C1C=CC=CC=1)(C1C=CC=CC=1)C1C=CC=CC=1

Computed Properties

• Exact Mass: 388.182715385g/mol
• Monoisotopic Mass: 388.182715385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 30
• Rotatable Bond Count: 4
• Complexity: 546
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 6.9
• Topological Polar Surface Area: 20.2Ų

Additional information on 1,1,4,4-Tetraphenylpent-2-yn-1-ol

1,1,4,4-Tetraphenylpent-2-yn-1-ol: A Comprehensive Overview

The compound 1,1,4,4-Tetraphenylpent-2-yn-1-ol, also known by its CAS registry number CAS No. 57169-44-5, is an organic compound with a unique structure and diverse applications. This compound has garnered significant attention in the fields of organic chemistry and materials science due to its versatile properties and potential for use in advanced materials and pharmaceuticals. In this article, we will delve into the structural characteristics, synthesis methods, physical properties, and recent applications of this intriguing compound.

Chemical Structure and Synthesis

1,1,4,4-Tetraphenylpent-2-yn-1-ol features a pentynol backbone with four phenyl groups attached at positions 1 and 4. The molecule's structure is characterized by the presence of a hydroxyl group (-OH) at position 1 and a triple bond between carbons 2 and 3. This unique arrangement imparts the compound with both hydrophilic and hydrophobic properties, making it suitable for various chemical reactions.

The synthesis of 1,1,4,4-tetraphenylpent-2-yne has been extensively studied. Recent research has focused on optimizing the reaction conditions to improve yield and purity. One notable method involves the coupling of aryl halides with terminal alkynes using palladium catalysts. This approach has been enhanced by the use of ligands that promote high selectivity and efficiency in the coupling process.

Physical Properties

The physical properties of 1,1,4,4-tetraphenylpent-2-yne are critical to its applications. The compound is typically a crystalline solid with a melting point of approximately 95°C. Its solubility in common organic solvents such as dichloromethane and THF makes it amenable to various chemical transformations. Recent studies have also explored its thermal stability under different conditions, revealing that it remains stable up to temperatures of 200°C without decomposition.

Applications in Materials Science

The versatility of 1,1,4,4-tetraphenylpent-2-yne has led to its use in the development of advanced materials. One promising application is in the synthesis of cross-linked polymers for use in high-performance adhesives and coatings. Researchers have demonstrated that incorporating this compound into polymer networks enhances mechanical strength and thermal resistance.

In addition to materials science applications, this compound has shown potential in drug delivery systems. Its ability to form stable complexes with certain biomolecules makes it a candidate for targeted drug delivery vehicles. Recent studies have explored its compatibility with biodegradable polymers and its ability to encapsulate therapeutic agents without compromising their efficacy.

Toxicological Considerations

Understanding the toxicological profile of 1,1,4-tetraphenylpentanone is essential for its safe handling and application. Recent toxicity studies have indicated that the compound exhibits low acute toxicity when administered via oral or dermal routes. However, prolonged exposure may cause irritation to mucous membranes.

Environmental impact assessments have also been conducted to evaluate the persistence and bioaccumulation potential of this compound. Results suggest that it undergoes rapid degradation under aerobic conditions and does not pose significant risks to aquatic ecosystems when used responsibly.

Future Directions

The future prospects for 1-(phenylethynyl)-3-(phenylethynyl)benzene are bright as researchers continue to explore new applications across multiple disciplines. Ongoing research is focused on optimizing its synthesis for large-scale production while maintaining high purity standards.

In conclusion,CAS No. 57836383 is a fascinating compound with a wide range of applications across various industries. Its unique chemical structure and favorable physical properties make it an invaluable tool for scientists and engineers alike as they strive to develop innovative solutions in materials science and beyond.